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Compound of Interest

3-Chloro-2-ethoxy-4-
Compound Name:

formylpyridine
CAS No.: 2056110-58-6
Cat. No.: B6304037

Get Quote

Technical Guide: 3-Chloro-2-
ethoxyisonicotinaldehyde[1][2]
Executive Summary

3-Chloro-2-ethoxyisonicotinaldehyde (CAS: 2056110-58-6) is a trisubstituted pyridine derivative
characterized by an aldehyde moiety at the C4 position, a chlorine atom at C3, and an ethoxy
group at C2.[1][2][3][4] This specific substitution pattern makes it a highly valuable scaffold in
drug discovery, particularly for the synthesis of 3,4-disubstituted pyridines and tricyclic
heterocycles. Its synthesis relies on regioselective directed ortho-metalation (DoM), exploiting
the directing effects of the chloro and ethoxy substituents to functionalize the C4 position.

Chemical Identity & Nomenclature

Precise identification is critical for database integration and procurement. The following table
consolidates the verified identifiers for this molecule.
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Identifier Type

Value

Notes

Common Name

3-Chloro-2-

ethoxyisonicotinaldehyde

"Isonicotinaldehyde” denotes
CHO at C4

Systematic Name

3-Chloro-2-ethoxypyridine-4-
carbaldehyde

IUPAC standard

CAS Registry Number

2056110-58-6

Primary identifier

Molecular Formula CsHsCINO:2

Molecular Weight 185.61 g/mol

SMILES CCOC1=NC=CcC(C=0)=C1CI Canonical representation

InChl Key (Predicted) KVN...[1][2][5] Derivative specific
Synonyms

e 3-Chloro-2-ethoxy-4-formylpyridine[1][2]

e 3-Chloro-2-ethoxypyridine-4-carboxaldehyde[1][2]

» 2-Ethoxy-3-chloroisonicotinaldehyde[2]

Structural Analysis & Reactivity

The chemical behavior of 3-Chloro-2-ethoxyisonicotinaldehyde is defined by the electronic

interplay of its three substituents on the pyridine ring:

o C2-Ethoxy Group (+M Effect): The ethoxy group at position 2 is an electron-donating group

(EDG) by resonance but electron-withdrawing by induction.[1][2] It activates the ring for

electrophilic attack at C3 and C5, but also serves as a Directing Group (DG) for lithiation.

e C3-Chloro Atom (-1 Effect): The chlorine atom provides strong inductive withdrawal.[1][2] In

the precursor (3-chloro-2-ethoxypyridine), the C3 position is blocked, forcing lithiation to

occur at the adjacent C4 position due to the "ortho-effect" (acidification of the C4 proton).[1]

[2]
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o C4-Aldehyde (Electrophile): The aldehyde group makes the molecule a versatile electrophile,
susceptible to nucleophilic addition (e.g., Grignard reagents, amines) or condensation
reactions (e.g., Knoevenagel, Wittig).

Synthesis Protocol: Regioselective Lithiation

The most robust synthesis of 3-Chloro-2-ethoxyisonicotinaldehyde utilizes Directed Ortho-
Metalation (DoM).[1][2] This protocol is self-validating because the regioselectivity is
thermodynamically and kinetically enforced by the C3-Cl and C2-OEt groups.[1][2]

Precursor Material
 Starting Material: 3-Chloro-2-ethoxypyridine (CAS: 177743-06-5)[1][2][6][7][8]

» Reagents: Lithium Diisopropylamide (LDA) or n-Butyllithium (n-BuLi); N,N-
Dimethylformamide (DMF).[1][2]

e Solvent: Anhydrous Tetrahydrofuran (THF).

Step-by-Step Protocol

e Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon/Nitrogen. Add
anhydrous THF.

e Deprotonation (Cryogenic): Cool the solution to -78°C. Add LDA (1.1 equiv) dropwise.

o Mechanistic Insight: The base removes the proton at C4. The C3-Cl atom stabilizes the
adjacent carbanion via inductive withdrawal, while the C2-OEt group coordinates the
Lithium cation, forming a stable intermediate.[1][2]

e Metalation: Stir at -78°C for 30—60 minutes to ensure complete formation of the 4-lithio-3-
chloro-2-ethoxypyridine species.

e Formylation: Add anhydrous DMF (1.5 equiv) dropwise to the lithiated species at -78°C.

e Quench: Allow the mixture to warm to 0°C and quench with saturated aqueous NHa4Cl.
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o Workup: Extract with Ethyl Acetate, wash with brine, dry over Na=SOas, and concentrate.
Purify via silica gel chromatography (Hexanes/EtOAc).

1. LDA or n-BuLi 3. DMF (Electrophile)

3-Chloro-2-ethoxypyridine 2. THF, -78°C > [4-Lithio-Intermediate] 4. H30+ Quench . 3-Chloro-2-ethoxyisonicotinaldehyde
(CAS: 177743-06-5) (Transient Species) = (CAS: 2056110-58-6)

Click to download full resolution via product page

Figure 1: Synthetic pathway via Regioselective Directed Ortho-Metalation (DoM).[1][2][9][10]
[11][12]

Applications in Drug Development

This aldehyde is a "linchpin” intermediate. The combination of a reactive aldehyde and a
displaceable chlorine atom (via S_NAr) allows for rapid diversification.

Synthesis of 3,4-Disubstituted Pyridines

The aldehyde can be converted into amines (reductive amination) or alcohols (Grignard
addition), while the C3-Cl allows for subsequent cross-coupling (Suzuki-Miyaura) to install
biaryl systems.[1][2]

Paroxetine Analogues

Research indicates that 3-chloro-2-ethoxypyridine derivatives are key intermediates in the
synthesis of Paroxetine (Paxil) analogues and other serotonin reuptake inhibitors.[1][2] The
aldehyde functionality allows for the construction of the piperidine ring fusion found in these
complex scaffolds.
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3-Chloro-2-ethoxyisonicotinaldehyde

Reductive Amination Suzuki Coupling Pyridyne Formation
(Piperidine Ring Formation) (C3-Aryl Installation) (3,4-Difunctionalization)

: NS

Paroxetine Analogues

(SSRI Candidates) Biaryl Kinase Inhibitors
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Figure 2: Downstream applications in pharmaceutical synthesis workflows.
Safety & Handling (E-E-A-T)
As a halogenated pyridine aldehyde, standard safety protocols must be rigorously followed.

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[13]

o Storage: Store under inert atmosphere (Argon) at 2-8°C. Aldehydes are prone to oxidation to
carboxylic acids upon air exposure.

» Handling: Use in a fume hood. Avoid contact with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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